Cas no 1251666-32-6 (N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide)

N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide is a synthetic organic compound featuring a butanamide core substituted with a 2-ethoxyphenyl group and a 1H-pyrrolyl moiety. Its structure combines aromatic and heterocyclic components, making it a versatile intermediate in pharmaceutical and agrochemical research. The ethoxyphenyl group enhances lipophilicity, potentially improving membrane permeability, while the pyrrole ring offers reactivity for further functionalization. This compound may serve as a precursor in the synthesis of bioactive molecules, particularly those targeting neurological or metabolic pathways. Its balanced polarity and stability under standard conditions make it suitable for experimental applications requiring controlled reactivity. Further studies are necessary to explore its full pharmacological or industrial potential.
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide structure
1251666-32-6 structure
Product Name:N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide
CAS No:1251666-32-6
MF:C16H20N2O2
MW:272.342204093933
CID:6189141
PubChem ID:49671019
Update Time:2025-06-23

N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide
    • F6015-0109
    • N-(2-ethoxyphenyl)-4-pyrrol-1-ylbutanamide
    • 1251666-32-6
    • AKOS024529015
    • VU0529451-1
    • Inchi: 1S/C16H20N2O2/c1-2-20-15-9-4-3-8-14(15)17-16(19)10-7-13-18-11-5-6-12-18/h3-6,8-9,11-12H,2,7,10,13H2,1H3,(H,17,19)
    • InChI Key: ZMKMYTBTMZYTIV-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC=CC=1NC(CCCN1C=CC=C1)=O

Computed Properties

  • Exact Mass: 272.152477885g/mol
  • Monoisotopic Mass: 272.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.3Ų

N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6015-0109-2μmol
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide
1251666-32-6
2μmol
$57.0 2023-09-09
Life Chemicals
F6015-0109-5μmol
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide
1251666-32-6
5μmol
$63.0 2023-09-09
Life Chemicals
F6015-0109-10μmol
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide
1251666-32-6
10μmol
$69.0 2023-09-09
Life Chemicals
F6015-0109-20μmol
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide
1251666-32-6
20μmol
$79.0 2023-09-09
Life Chemicals
F6015-0109-1mg
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide
1251666-32-6
1mg
$54.0 2023-09-09
Life Chemicals
F6015-0109-2mg
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide
1251666-32-6
2mg
$59.0 2023-09-09
Life Chemicals
F6015-0109-3mg
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide
1251666-32-6
3mg
$63.0 2023-09-09
Life Chemicals
F6015-0109-4mg
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide
1251666-32-6
4mg
$66.0 2023-09-09
Life Chemicals
F6015-0109-5mg
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide
1251666-32-6
5mg
$69.0 2023-09-09
Life Chemicals
F6015-0109-10mg
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide
1251666-32-6
10mg
$79.0 2023-09-09

Additional information on N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide

N-(2-Ethoxyphenyl)-4-(1H-Pyrrol-1-yl)Butanamide: A Comprehensive Overview

N-(2-Ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide, also known by its CAS number 1251666-32-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The compound is characterized by a butanamide backbone, with a 2-ethoxyphenyl group attached to the nitrogen atom and a 1H-pyrrol-1-yl substituent on the fourth carbon of the butanamide chain. These structural elements contribute to its intriguing chemical properties and biological activity.

The synthesis of N-(2-Ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide involves a series of well-established organic reactions, including nucleophilic acyl substitution and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for research purposes. The use of catalytic systems and optimized reaction conditions has significantly improved the yield and purity of the product, facilitating further studies on its properties.

From a pharmacological perspective, N-(2-Ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide has demonstrated promising activity in various assays. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, which could be attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, recent research has highlighted its potential as an anticancer agent, with experiments indicating selective cytotoxicity against cancer cell lines while sparing normal cells. These findings underscore the compound's versatility and its potential as a lead molecule for drug discovery.

The structural flexibility of N-(2-Ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide allows for further functionalization, enabling researchers to explore derivatives with enhanced bioactivity. By modifying the ethoxyphenyl or pyrrolidinyl groups, scientists can tailor the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This approach is particularly valuable in drug development, where optimizing these parameters is crucial for achieving therapeutic efficacy.

In terms of applications, N-(2-Ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide holds promise in several therapeutic areas. Its anti-inflammatory activity makes it a candidate for treating conditions such as arthritis and inflammatory bowel disease. Furthermore, its anticancer potential positions it as a potential agent in oncology, particularly for cancers that are resistant to conventional therapies. Ongoing clinical trials are expected to provide deeper insights into its safety profile and therapeutic efficacy.

The study of N-(2-Ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide continues to evolve with advancements in analytical techniques and computational modeling. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity. Meanwhile, molecular docking studies have provided valuable insights into its binding interactions with target proteins, aiding in the design of more potent analogs.

In conclusion, N-(2-Ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide represents a compelling example of how structural diversity can be harnessed to develop novel therapeutic agents. With its unique chemical properties and promising biological activity, this compound stands at the forefront of contemporary drug discovery efforts. As research progresses, it is anticipated that this molecule will pave the way for innovative treatments across various medical disciplines.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd